

A Systematic Review and Meta-Analysis of Rocatinlimab Clinical Trials: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: SKP-451
CAS No.: 181137-41-7
Cat. No.: B12772338

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rocatinlimab is an investigational monoclonal antibody targeting the OX40 receptor, a key co-stimulatory molecule on activated T cells. By blocking OX40, rocatinlimab aims to rebalance the immune response that drives atopic dermatitis (AD). This guide provides a systematic comparison of rocatinlimab's clinical trial data with established and emerging treatments for moderate-to-severe atopic dermatitis, including the biologics dupilumab and tralokinumab, and the Janus kinase (JAK) inhibitors abrocitinib, upadacitinib, and baricitinib.

Comparative Efficacy of Rocatinlimab and Alternatives

The following tables summarize the primary efficacy endpoints from pivotal Phase 3 clinical trials of rocatinlimab and its comparators. The key endpoints include the proportion of patients

achieving a 75% improvement in the Eczema Area and Severity Index (EASI-75) and a validated Investigator's Global Assessment (vIGA-AD) score of 0 (clear) or 1 (almost clear).

Table 1: Efficacy of Rocatinlimab in Phase 3 ROCKET Program (Monotherapy)

Trial	Treatment Arm	EASI-75 Response Rate at Week 24	vIGA-AD 0/1 Response Rate at Week 24
HORIZON[1][2]	Rocatinlimab	32.8%	19.3%
Placebo		13.7%	6.6%
IGNITE[3][4]	Rocatinlimab (Higher Dose)	42.3%	23.6%
Rocatinlimab (Lower Dose)	36.3%	19.1%	
Placebo	Not explicitly stated in provided results	Not explicitly stated in provided results	

Table 2: Efficacy of Alternative Biologics in Phase 3 Trials (Monotherapy)

Drug	Trial(s)	EASI-75 Response Rate at Week 16	IGA 0/1 Response Rate at Week 16
Dupilumab	SOLO 1 & SOLO 2 (Pooled)[5][6]	44-51% (depending on dosing)	37-38% (depending on dosing)
Placebo		12-15%	9-10%
Tralokinumab	ECZTRA 1 & ECZTRA 2	25.0% (ECZTRA 1), 33.2% (ECZTRA 2)	15.8% (ECZTRA 1), 22.2% (ECZTRA 2)
Placebo		12.7% (ECZTRA 1), 11.4% (ECZTRA 2)	7.1% (ECZTRA 1), 10.9% (ECZTRA 2)

Table 3: Efficacy of JAK Inhibitors in Phase 3 Trials (Monotherapy)

Drug	Trial(s)	EASI-75 Response Rate at Week 12	IGA 0/1 Response Rate at Week 12
Abrocitinib	JADE MONO-2[7][8]	61.0% (200mg), 44.5% (100mg)	38.1% (200mg), 28.4% (100mg)
Placebo	10.4%	9.1%	
Upadacitinib	Measure Up 1 & 2 (Pooled)	70-80% (15mg & 30mg)	48-62% (15mg & 30mg)
Placebo	13-16%	5-8%	
Baricitinib	BREEZE-AD1 & BREEZE-AD2	Not a primary endpoint	11.4-16.8% (2mg & 4mg)
Placebo	4.5-4.8%		

Comparative Safety Profile

Table 4: Common Treatment-Emergent Adverse Events (TEAEs)

Drug	Common TEAEs
Rocatinlimab	Pyrexia, chills, headache, gastrointestinal ulceration (rare)
Dupilumab	Injection site reactions, conjunctivitis, oral herpes
Tralokinumab	Upper respiratory tract infections, conjunctivitis, injection site reactions
Abrocitinib	Nausea, nasopharyngitis, headache
Upadacitinib	Upper respiratory tract infection, acne, herpes simplex, headache
Baricitinib	Upper respiratory tract infections, nasopharyngitis, headache

Experimental Protocols

Rocatinlimab (ROCKET Program)

- ROCKET HORIZON & IGNITE (Monotherapy):[\[1\]](#)[\[2\]](#)[\[3\]](#)[\[4\]](#)[\[9\]](#)[\[10\]](#) These were 24-week, randomized, double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe atopic dermatitis.
 - Inclusion Criteria: Adults with a diagnosis of AD for at least one year, inadequate response to topical medications, Eczema Area and Severity Index (EASI) score ≥ 16 , validated Investigator's Global Assessment for Atopic Dermatitis (vIGA-AD) score ≥ 3 , and body surface area (BSA) involvement $\geq 10\%$.
 - Randomization and Dosing: In HORIZON, patients were randomized 3:1 to receive subcutaneous rocatinlimab or placebo every four weeks, with a loading dose at week two. [\[2\]](#) In IGNITE, patients were randomized to receive one of two doses of rocatinlimab or placebo every four weeks with a loading dose at week two.[\[4\]](#)[\[9\]](#)
 - Primary Endpoints: The co-primary endpoints were the proportion of patients achieving EASI-75 and a vIGA-AD score of 0 or 1 with a ≥ 2 -point reduction from baseline at week 24.[\[2\]](#)[\[4\]](#)
- ROCKET SHUTTLE (Combination Therapy):[\[11\]](#)[\[12\]](#)[\[13\]](#) A 24-week, randomized, double-blind, placebo-controlled Phase 3 trial in adults.
 - Intervention: Evaluated the efficacy and safety of rocatinlimab in combination with topical corticosteroids (TCS) and/or topical calcineurin inhibitors (TCIs) compared to placebo with TCS/TCIs.[\[11\]](#)[\[12\]](#)
 - Dosing: Patients received subcutaneous rocatinlimab or placebo every four weeks.[\[12\]](#)
- ROCKET ASCEND (Long-Term Extension):[\[1\]](#)[\[14\]](#)[\[15\]](#)[\[16\]](#)[\[17\]](#) An ongoing study evaluating the long-term safety and efficacy of rocatinlimab.
 - Design: Patients who completed parent studies (like HORIZON and IGNITE) could enroll. Responders were re-randomized to continue rocatinlimab at different dosing intervals or switch to placebo.[\[1\]](#)[\[14\]](#)[\[15\]](#)


Alternative Treatments

- Dupilumab (SOLO 1 & SOLO 2):[\[5\]](#)[\[6\]](#)[\[18\]](#)[\[19\]](#) Two identical 16-week, randomized, double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe AD.
 - Inclusion Criteria: Inadequate control with topical treatments, IGA score ≥ 3 , EASI score ≥ 16 , and BSA involvement $\geq 10\%$.[\[18\]](#)
 - Dosing: Subcutaneous dupilumab 300 mg weekly or every other week, or placebo.[\[5\]](#)
 - Primary Endpoint: Proportion of patients with an IGA score of 0 or 1 and a reduction of ≥ 2 points from baseline at week 16.[\[5\]](#)
- Tralokinumab (ECZTRA 1 & ECZTRA 2):[\[20\]](#)[\[21\]](#)[\[22\]](#)[\[23\]](#)[\[24\]](#) Two 52-week, randomized, double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe AD.
 - Inclusion Criteria: Diagnosis of AD for at least one year, inadequate response to topical medications, EASI ≥ 16 , IGA ≥ 3 , and pruritus Numerical Rating Scale (NRS) average score ≥ 4 .[\[20\]](#)
 - Dosing: Subcutaneous tralokinumab 300 mg every two weeks or placebo.[\[20\]](#)
 - Primary Endpoints: IGA score of 0 or 1 at week 16 and EASI-75 at week 16.[\[21\]](#)
- Abrocitinib (JADE MONO-1 & JADE MONO-2):[\[7\]](#)[\[8\]](#)[\[25\]](#)[\[26\]](#) Two 12-week, randomized, double-blind, placebo-controlled Phase 3 trials in patients aged 12 and older with moderate-to-severe AD.
 - Randomization: Patients were randomized 2:2:1 to receive oral abrocitinib 200 mg, 100 mg, or placebo once daily.[\[8\]](#)
 - Co-Primary Endpoints: IGA score of 0 or 1 with a ≥ 2 -grade improvement and EASI-75 at week 12.[\[25\]](#)
- Upadacitinib (Measure Up 1 & Measure Up 2):[\[27\]](#)[\[28\]](#)[\[29\]](#)[\[30\]](#)[\[31\]](#) Two replicate, randomized, double-blind, placebo-controlled Phase 3 trials in patients aged 12 and older with moderate-to-severe AD.

- Randomization: Patients were randomized 1:1:1 to receive oral upadacitinib 15 mg, 30 mg, or placebo once daily.[29]
- Co-Primary Endpoints: EASI-75 and a vIGA-AD response (score of 0 or 1 with ≥ 2 grades of reduction) at week 16.[28]
- Baricitinib (BREEZE-AD1 & BREEZE-AD2):[32][33][34][35][36] Two randomized, double-blind, placebo-controlled Phase 3 monotherapy trials in adults with moderate-to-severe AD.
 - Randomization: Patients were randomized 2:1:1:1 to receive oral baricitinib 4 mg, 2 mg, 1 mg, or placebo once daily for 16 weeks.[34]
 - Primary Endpoint: Proportion of patients achieving a vIGA-AD score of 0 or 1 at week 16.[32]

Signaling Pathways and Experimental Workflows


Signaling Pathways



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathways for Rocatinlimab, Biologics, and JAK Inhibitors in atopic dermatitis.

Experimental Workflow (Rocatinlimab Phase 3 Monotherapy Trial)



[Click to download full resolution via product page](#)

Caption: A representative workflow for Rocatinlimab Phase 3 monotherapy clinical trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ROCKET: a phase 3 program evaluating the efficacy and safety of rocatinlimab in moderate-to-severe atopic dermatitis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 2. Kyowa Kirin Announces Top-line Data from Rocatinlimab Phase 3 ROCKET HORIZON Trial for Adults with Moderate to Severe Atopic Dermatitis [prnewswire.com]
- 3. hcplive.com [hcplive.com]
- 4. Efficacy and safety of rocatinlimab for the treatment of moderate-to-severe atopic dermatitis in ROCKET-IGNITE and ROCKET-HORIZON: two global, double-blind, placebo-controlled, randomised phase 3 clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Two Phase 3 Trials of Dupilumab versus Placebo in Atopic Dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Efficacy and safety of dupilumab monotherapy in adults with moderate-to-severe atopic dermatitis: a pooled analysis of two phase 3 randomized trials (LIBERTY AD SOLO 1 and LIBERTY AD SOLO 2) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Complete Results from Second Pivotal Monotherapy Study of Abrocitinib Published in JAMA Dermatology | Pfizer [pfizer.com]
- 8. More phase 3 data reported for abrocitinib for atopic dermatitis | MDedge [mdedge.com]
- 9. hra.nhs.uk [hra.nhs.uk]
- 10. hra.nhs.uk [hra.nhs.uk]
- 11. A Study Assessing Rocatinlimab in Combination With Topical Corticosteroid and/or Topical Calcineurin Inhibitors in Adult Participants With Moderate-to-severe Atopic Dermatitis (AD) [ctv.veeva.com]
- 12. hra.nhs.uk [hra.nhs.uk]
- 13. Kyowa Kirin Announces Late-Breaking Abstract Presentation at the European Academy of Dermatology and Venerology Congress - Kyowa Kirin US [kkna.kyowakirin.com]

- 14. A Study to Assess Long-term Safety, Tolerability, and Efficacy of Rocatinlimab in Adult and Adolescent Participants With Moderate-to-severe Atopic Dermatitis (AD) [ctv.veeva.com]
- 15. hra.nhs.uk [hra.nhs.uk]
- 16. Rocatinlimab for Atopic Dermatitis/Eczema · Info for Participants · Phase Phase 3 Clinical Trial 2025 | Power | Power [withpower.com]
- 17. AMGEN AND KYOWA KIRIN ANNOUNCE TOP-LINE RESULTS FROM ROCATINLIMAB PHASE 3 ASCEND LONG-TERM EXTENSION STUDY IN ADULTS WITH MODERATE TO SEVERE ATOPIC DERMATITIS [prnewswire.com]
- 18. Adult Clinical Study Designs | DUPIXENT® (dupilumab) [dupixenthcp.com]
- 19. Figure 2, Design of SOLO 1 and SOLO 2 - Clinical Review Report: Dupilumab (Dupixent) - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 20. Table 8, Study Details for the ECZTRA 1 and ECZTRA 2 Trials - Tralokinumab (Adtralza) - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 21. Tralokinumab for moderate-to-severe atopic dermatitis: results from two 52-week, randomized, double-blind, multicentre, placebo-controlled phase III trials (ECZTRA 1 and ECZTRA 2) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. Figure 2, ECZTRA 1 and ECZTRA 2 Trial Design - Tralokinumab (Adtralza) - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 24. cuk.elsevierpure.com [cuk.elsevierpure.com]
- 25. dermatologytimes.com [dermatologytimes.com]
- 26. Efficacy and Safety of Abrocitinib in Patients With Moderate-to-Severe Atopic Dermatitis: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
- 27. Efficacy and Safety of Upadacitinib in Patients With Moderate to Severe Atopic Dermatitis: Analysis of Follow-up Data From the Measure Up 1 and Measure Up 2 Randomized Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. researchgate.net [researchgate.net]
- 29. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
- 30. Once-daily upadacitinib versus placebo in adolescents and adults with moderate-to-severe atopic dermatitis (Measure Up 1 and Measure Up 2): results from two replicate double-blind, randomised controlled phase 3 trials | Medicines Awareness Service [medicinesresources.nhs.uk]

- 31. Efficacy and Safety of Upadacitinib Treatment in Adolescents With Moderate-to-Severe Atopic Dermatitis: Analysis of the Measure Up 1, Measure Up 2, and AD Up Randomized Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 32. Lilly Announces Top-Line Phase 3 Results for Baricitinib in Patients with Moderate to Severe Atopic Dermatitis [prnewswire.com]
- 33. Baricitinib Rapidly Improves Skin Pain Resulting in Improved Quality of Life for Patients with Atopic Dermatitis: Analyses from BREEZE-AD1, 2, and 7 - PMC [pmc.ncbi.nlm.nih.gov]
- 34. Baricitinib in patients with moderate-to-severe atopic dermatitis and inadequate response to topical corticosteroids: results from two randomized monotherapy phase III trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- 35. lilly.com [lilly.com]
- 36. Long-term Efficacy of Baricitinib in Adults With Moderate to Severe Atopic Dermatitis Who Were Treatment Responders or Partial Responders: An Extension Study of 2 Randomized Clinical Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Systematic Review and Meta-Analysis of Rocatinlimab Clinical Trials: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12772338/docs#a-systematic-review-and-meta-analysis-of-rocatinlimab-clinical-trials-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)